Cas no 1805069-80-0 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate
• CAS No: 1805069-80-0
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4896842
• Update Time: 2025-10-31

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-8(16)2-5-6(3-11)9(10(12)13)15-4-7(5)14/h4,10H,2-3H2,1H3
• InChI Key： AHUDHMGTUAGIHV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(CCl)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1805069-80-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate, identified by its CAS number 1805069-80-0, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework incorporating a pyridine core, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl substituent, a difluoromethyl group, and an iodopyridine moiety, makes it a valuable building block for synthetic chemists exploring diverse pharmacological targets.

The compound's structural features are particularly noteworthy in the context of modern drug discovery. The pyridine ring, a common scaffold in many bioactive molecules, provides a stable aromatic system that can be further modified to achieve specific biological activities. The chloromethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of various functional moieties such as amines or thiols. This reactivity is crucial for constructing complex molecular architectures that mimic natural products or designed heterocycles.

The incorporation of a difluoromethyl group is another key feature that enhances the pharmacological potential of this intermediate. Difluorinated compounds are widely recognized for their improved metabolic stability, enhanced binding affinity to biological targets, and prolonged half-life in vivo. These properties make them attractive candidates for drug development, particularly in the treatment of chronic diseases where sustained activity is desirable.

In addition to these functional groups, the iodopyridine moiety plays a pivotal role in cross-coupling reactions, which are fundamental to modern organic synthesis. Iodine-containing pyridines are particularly amenable to palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These transformations allow for the efficient construction of biaryl systems or the introduction of alkenyl and alkynyl groups, expanding the structural diversity of potential drug candidates.

The compound's significance extends beyond its structural versatility; it also reflects the broader trends in pharmaceutical innovation. The increasing demand for targeted therapies has driven the need for sophisticated intermediates that can be tailored to specific biological pathways. Methyl 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate exemplifies this trend by providing a platform for the rapid synthesis of structurally diverse and functionally optimized molecules.

chloromethyl and difluoromethyl groups to modulate enzyme activity. These findings underscore the importance of well-designed intermediates in accelerating drug discovery pipelines. 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets, providing insights into their binding modes and potential efficacy. These computational studies complement experimental efforts by identifying promising leads before they enter more costly and time-consuming phases of drug development. 3-(chloromethyl)-2-(difluoromethyl)-5-iodopyridine-4-acetate (CAS No. 1805069-80-0) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.